Cas no 1803803-28-2 (Methyl 4-methoxy-2-methylnicotinate)

• Product Name: Methyl 4-methoxy-2-methylnicotinate
• CAS No: 1803803-28-2
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 4907267
• Update Time: 2025-07-23

Methyl 4-methoxy-2-methylnicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methoxy-2-methylnicotinate

• Inchi： 1S/C9H11NO3/c1-6-8(9(11)13-3)7(12-2)4-5-10-6/h4-5H,1-3H3
• InChI Key： SODGJBIBEBZPLH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 1.1
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-methoxy-2-methylnicotinate

Methyl 4-methoxy-2-methylnicotinate (CAS No. 1803803-28-2): A Comprehensive Overview

Methyl 4-methoxy-2-methylnicotinate (CAS No. 1803803-28-2) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of potential applications that span from biochemical studies to the development of novel therapeutic agents. The presence of both methoxy and methyl substituents in its molecular framework imparts distinct chemical properties, making it a subject of interest for researchers exploring innovative synthetic pathways and pharmacological effects.

The molecular formula of Methyl 4-methoxy-2-methylnicotinate is C₉H₁₁NO₃, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. This structure not only defines its chemical identity but also influences its reactivity and potential interactions with biological systems. The compound’s nicotinate moiety is particularly noteworthy, as it is a derivative of nicotinic acid, a well-known precursor in the synthesis of vitamins and pharmaceuticals.

In recent years, the study of nicotinate derivatives has seen considerable advancement, driven by their perceived benefits in modulating neurological and metabolic processes. Research indicates that compounds structurally related to Methyl 4-methoxy-2-methylnicotinate may exhibit properties that are beneficial in the management of various health conditions. For instance, studies have suggested that certain nicotinate derivatives can influence enzyme activity and neurotransmitter release, potentially offering therapeutic advantages in areas such as cognitive function and inflammation.

The synthesis of Methyl 4-methoxy-2-methylnicotinate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and esterification processes, are often employed to achieve the desired product. These synthetic routes not only highlight the compound’s complexity but also underscore the importance of skilled chemists in developing efficient and scalable production methods.

The pharmacological profile of Methyl 4-methoxy-2-methylnicotinate is an area of active investigation. Preclinical studies have begun to explore its potential effects on biological pathways associated with diseases such as diabetes and neurodegenerative disorders. The methoxy and methyl groups in its structure are believed to play a crucial role in modulating receptor binding and metabolic interactions. For example, the methoxy group may enhance solubility while the methyl group could influence receptor affinity, thereby affecting overall bioavailability and efficacy.

One of the most promising applications of Methyl 4-methoxy-2-methylnicotinate lies in its potential as an intermediate in drug development. Its structural features make it a versatile building block for creating more complex molecules with tailored pharmacological properties. Researchers are particularly interested in leveraging its nicotinate core to develop new treatments for cardiovascular diseases, where modulation of lipid metabolism is critical.

The analytical characterization of Methyl 4-methoxy-2-methylnicotinate relies on sophisticated techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed insights into the compound’s purity, molecular interactions, and degradation pathways. Such analytical rigor ensures that researchers can confidently assess its suitability for various applications, from laboratory research to industrial-scale production.

The regulatory landscape for compounds like Methyl 4-methoxy-2-methylnicotinate is designed to ensure safety and efficacy while fostering innovation. Manufacturers must adhere to stringent guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulations cover aspects from synthesis to final product testing, ensuring that only high-quality materials are used in pharmaceutical formulations.

The future prospects for Methyl 4-methoxy-2-methylnicotinate are bright, with ongoing research poised to uncover new therapeutic possibilities. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of laboratory findings into clinical applications. As our understanding of biological systems continues to evolve, compounds like this may find expanded roles in personalized medicine and targeted therapies.

In conclusion, Methyl 4-methoxy-2-methylnicotinate (CAS No. 1803803-28-2) represents a significant advancement in chemical research with far-reaching implications for healthcare innovation. Its unique structure, coupled with promising preclinical findings, positions it as a valuable asset in the quest for novel therapeutic solutions. As research progresses, we can anticipate further revelations about its potential contributions to medicine and beyond.